Cas no 951893-16-6 (5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid)
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-ETHOXYPHENYL)-3-METHYL-5-OXOVALERIC ACID
- 5-(4-ethoxyphenyl)-3-methyl-5-oxopentanoic acid
- SEL10753971
- 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid
-
- Inchi: 1S/C14H18O4/c1-3-18-12-6-4-11(5-7-12)13(15)8-10(2)9-14(16)17/h4-7,10H,3,8-9H2,1-2H3,(H,16,17)
- InChI Key: XHOFZJRRRZNVRJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OCC)CC(C)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 280
- Topological Polar Surface Area: 63.6
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207564-1g |
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid |
951893-16-6 | 97% | 1g |
£352.00 | 2022-03-01 | |
| Fluorochem | 207564-2g |
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid |
951893-16-6 | 97% | 2g |
£613.00 | 2022-03-01 | |
| Fluorochem | 207564-5g |
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid |
951893-16-6 | 97% | 5g |
£1447.00 | 2022-03-01 | |
| TRC | E010403-250mg |
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid |
951893-16-6 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E010403-500mg |
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid |
951893-16-6 | 500mg |
$ 605.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644078-5g |
5-(4-Ethoxyphenyl)-3-methyl-5-oxopentanoic acid |
951893-16-6 | 98% | 5g |
¥9772.00 | 2024-04-24 |
5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid
Recent Advances in the Study of 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid (CAS: 951893-16-6)
The compound 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid (CAS: 951893-16-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.
One of the key areas of research has been the synthesis and optimization of 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving esterification, Friedel-Crafts acylation, and hydrolysis, achieving a final product with a purity of over 98%. This advancement is critical for facilitating further preclinical and clinical studies.
In addition to synthetic improvements, recent investigations have explored the biological activities of 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potent anti-inflammatory effects in vitro, mediated through the inhibition of NF-κB signaling pathways. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these effects and assess safety profiles.
Another promising avenue of research involves the compound's role in metabolic disorders. Preliminary data from a 2023 study in the European Journal of Pharmacology indicated that 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid may modulate lipid metabolism by activating PPAR-α receptors. This mechanism could position the compound as a candidate for managing dyslipidemia and related cardiovascular conditions. Researchers highlighted the need for additional pharmacokinetic studies to optimize dosing regimens.
Despite these advancements, challenges remain in the development of 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects must be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into clinical applications.
In conclusion, 5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid (CAS: 951893-16-6) represents a promising candidate in the field of chemical biology and drug discovery. Recent studies have shed light on its synthetic accessibility, biological activities, and therapeutic potential. Continued research efforts will be crucial to fully unlock its capabilities and bring it closer to clinical use. This compound exemplifies the intersection of chemistry and biology, offering new opportunities for addressing unmet medical needs.
951893-16-6 (5-(4-Ethoxyphenyl)-3-methyl-5-oxovaleric acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)